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Compound of Interest

Compound Name: Tetramethylammonium nitrate

Cat. No.: B162179 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Tetramethylammonium nitrate is a chemical compound that requires careful handling and

disposal due to its hazardous properties. Adherence to proper disposal procedures is critical to

ensure the safety of laboratory personnel and to prevent environmental contamination. This

guide provides a comprehensive, step-by-step approach to the safe disposal of

tetramethylammonium nitrate, aligning with standard laboratory safety protocols.

Key Safety and Hazard Information
Tetramethylammonium nitrate is classified as a hazardous substance. It is an oxidizer that

may intensify fire and can cause skin and serious eye irritation, as well as respiratory irritation.

[1][2] It is crucial to handle this chemical in a well-ventilated area, away from combustible

materials, heat, sparks, open flames, and hot surfaces.[1][2]
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Property Data Reference

Chemical Formula C4H12N2O3 [3]

Molecular Weight 136.15 g/mol [3]

Appearance
White to light yellow crystalline

solid
[2][3]

Hazard Class 5.1 (Oxidizing Solid) [2]

UN Number 1479 [2]

Signal Word Danger [1][2]

InChI Key
QGPVYHSXZFOSRL-

UHFFFAOYSA-N
[2]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the safe and compliant disposal of

tetramethylammonium nitrate waste.

1. Waste Identification and Segregation:

Characterize the Waste: Identify the waste stream as solid tetramethylammonium nitrate
or a solution containing it.

Segregate the Waste: Do not mix tetramethylammonium nitrate waste with other chemical

waste streams, especially combustible materials, strong reducing agents, strong acids, or

finely powdered metals.[1][4] Collect it in a designated and properly labeled hazardous waste

container.[5]

2. Personal Protective Equipment (PPE):

Before handling the waste, ensure you are wearing the appropriate PPE:

Nitrile gloves[6]
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Chemical splash goggles and a face shield[1][5]

A fully buttoned lab coat[6]

In case of dust, use a NIOSH/MSHA approved respirator.[1]

3. Containerization:

Select an Appropriate Container: Use a clean, dry, and chemically compatible container for

waste collection. The container must have a secure, tight-fitting lid.[6][7]

Label the Container: As soon as the first drop of waste is added, affix a completed hazardous

waste label to the container.[6][8] The label must include:

The words "Hazardous Waste"

The full chemical name: "Tetramethylammonium nitrate"

The specific hazard warnings (e.g., "Oxidizer," "Irritant")

The date the waste was first added to the container

The name and contact information of the generating laboratory or researcher

4. Waste Accumulation and Storage:

Storage Location: Store the waste container in a designated satellite accumulation area

(SAA) that is at or near the point of generation and under the control of the laboratory

personnel.[9]

Storage Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated

place.[1] Do not store it near combustible materials.[1]

Prevent Spills: Use secondary containment to prevent spills.

5. Disposal Request and Pickup:
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Arrange for Disposal: Once the waste container is full (no more than 90% capacity) or has

been accumulating for a predetermined time limit (consult your institution's hazardous waste

management guidelines), arrange for its disposal.

Contact a Certified Vendor: The disposal of tetramethylammonium nitrate must be handled

by an approved and certified hazardous waste disposal company.[1] Your institution's

Environmental Health and Safety (EHS) office will have established procedures for this.

Documentation: Complete all necessary paperwork for the waste pickup, ensuring an

accurate description of the waste.

6. Spill and Emergency Procedures:

Small Spills: For a small spill, and if you are trained to do so, you can clean it up.[6]

Wear appropriate PPE.

Avoid generating dust.[10]

Sweep up the solid material and place it into a suitable, labeled container for disposal.[1]

If it is a liquid, soak it up with an inert absorbent material and place it in a sealed container

for disposal.[1]

Large Spills: In the event of a large spill, evacuate the area immediately and contact your

institution's EHS or emergency response team.[6]

Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes.[1]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, also

under the eyelids.[1]

Inhalation: Move the person to fresh air.[1]

In all cases of exposure, seek immediate medical attention.[1]
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Caption: Workflow for the proper disposal of tetramethylammonium nitrate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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